![molecular formula C22H26N2O3S B2704213 N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-methoxy-3-methylbenzenesulfonamide CAS No. 941891-34-5](/img/structure/B2704213.png)
N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-methoxy-3-methylbenzenesulfonamide
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Description
N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H26N2O3S and its molecular weight is 398.52. The purity is usually 95%.
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Scientific Research Applications
Nonlinear Optical Materials
Research on derivatives similar to the query compound has revealed their potential in the field of nonlinear optical (NLO) materials. For instance, studies on 1-methyl-4-{2-[4-(dimethylamino)phenyl]ethenyl}pyridinium derivatives with various sulfonate anions have explored their thermal properties, solubility, and second harmonic generation (SHG) activity. These properties are crucial for the development of materials with high NLO efficiency, offering insights into the crystal growth and structure-property relationships of such compounds (Ogawa et al., 2008).
Fluorescence Probes
Solvatochromic fluorescent probes, including compounds structurally related to the query compound, have been synthesized and studied for monitoring photopolymerization processes. These probes, like N,N-di-n-butyl-5-(dimethylamino)-1-naphthalenesulfonamide, exhibit shifts in their emission spectra in response to changes in their environment, making them valuable tools for studying polymerization dynamics and the microenvironments within polymeric matrices (Jager et al., 1995).
Drug Delivery and Biomedical Imaging
The structural framework of the query compound is closely related to those used in drug delivery and biomedical imaging, particularly in the context of neurodegenerative diseases like Alzheimer's disease. Compounds such as [18F]FDDNP, derived from similar naphthalene sulfonamide structures, have been utilized in positron emission tomography (PET) to visualize and quantify neurofibrillary tangles and beta-amyloid plaques in the brains of living patients. This application highlights the compound's potential in diagnostic imaging and tracking disease progression (Shoghi-Jadid et al., 2002).
Antibacterial Agents
N-alkyl/aralkyl derivatives of naphthalene sulfonamides have been synthesized and evaluated for their antibacterial properties. These compounds have shown potent antibacterial activity against various bacterial strains, indicating their potential as novel antibacterial agents. The structural modification at the N-atom of the sulfonamide group plays a crucial role in determining their antibacterial efficacy and enzyme inhibitory properties (Abbasi et al., 2015).
Properties
IUPAC Name |
N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-4-methoxy-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3S/c1-16-14-18(12-13-22(16)27-4)28(25,26)23-15-21(24(2)3)20-11-7-9-17-8-5-6-10-19(17)20/h5-14,21,23H,15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDLKKVRWHVVBOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NCC(C2=CC=CC3=CC=CC=C32)N(C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.